Ethyl 4-(2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H19FN2O3S2/c1-2-27-20(26)15-5-9-17(10-6-15)23-19(25)11-18-13-29-21(24-18)28-12-14-3-7-16(22)8-4-14/h3-10,13H,2,11-12H2,1H3,(H,23,25)
• InChI Key: IMNSJTQOXIJBRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O3S2
• Molecular Weight: 430.5 g/mol

Description

Ethyl 4-(2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamido)benzoate is a chemical compound with the molecular formula C21H19FN2O3S2 and a molecular weight of 430.51. It is a derivative of thiazole, a class of five-membered heterocyclic compounds that contain sulfur and nitrogen. Thiazoles are known for their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

The thiazole ring in the molecule has sulfur and nitrogen at positions 1 and 3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates that the nitrogen atom is more negatively charged than the carbon and sulfur atoms, which are neutral. Substituents at positions 2 and 4 may alter the orientation types and shield the nucleophilicity of nitrogen.

Scientific Research Applications

Antioxidant Activity

. This antioxidant property can be utilized in various fields of research, including the development of drugs for diseases caused by oxidative stress.

Anti-Inflammatory and Analgesic Activity

. This makes them potential candidates for the development of new pain relief and anti-inflammatory medications.

Antimicrobial Activity

. They can be used in the development of new antimicrobial agents, which is particularly important in the era of increasing antibiotic resistance.

Antifungal Activity

. This opens up possibilities for the development of new antifungal drugs.

Antiviral Activity

. This makes them potential candidates for the development of new antiviral drugs, especially in the light of emerging and re-emerging viral diseases.

Antitumor or Cytotoxic Drug Molecules

. This suggests that they could be used in cancer research and the development of new cancer therapies.

Mechanism of Action

Target of Action

Ethyl 4-(2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamido)benzoate is a derivative of thiazole, a class of compounds known for their diverse biological activities Thiazole derivatives are known to interact with a variety of biological targets, influencing numerous physiological processes .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, depending on the specific substituents on the thiazole ring . The presence of the fluorobenzylthio and acetamido groups in this compound may influence its interaction with its targets, potentially altering biological outcomes .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological effects .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Thiazole derivatives are known to exhibit a range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, and antioxidant effects .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of thiazole derivatives .